4-((4-chlorophenyl)sulfonyl)-N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)butanamide

• IUPAC Name: 4-(4-chlorophenyl)sulfonyl-N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]butanamide
• InChI: InChI=1S/C22H19ClN2O5S2/c1-29-18-5-2-4-14-12-19(30-21(14)18)17-13-31-22(24-17)25-20(26)6-3-11-32(27,28)16-9-7-15(23)8-10-16/h2,4-5,7-10,12-13H,3,6,11H2,1H3,(H,24,25,26)
• InChI Key: NCBJCIHRKQMCOX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C3=CSC(=N3)NC(=O)CCCS(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H19ClN2O5S2
• Molecular Weight: 491.0 g/mol

Description

4-((4-chlorophenyl)sulfonyl)-N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)butanamide is a useful research compound. Its molecular formula is C22H19ClN2O5S2 and its molecular weight is 490.97. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Several studies have explored the synthesis and biological activity of compounds structurally related to 4-((4-chlorophenyl)sulfonyl)-N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)butanamide. For instance, Zhuo Chen et al. (2010) synthesized 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives, finding anti-tobacco mosaic virus activity in some compounds (Chen et al., 2010). Similarly, Ö. Yılmaz et al. (2015) synthesized indapamide derivatives showing proapoptotic activity in melanoma cell lines (Yılmaz et al., 2015).

Anticonvulsant and Antimicrobial Properties

A study by A. A. Farag et al. (2012) highlighted the synthesis of sulfonamide thiazole derivatives with anticonvulsant activity (Farag et al., 2012). M. Krátký et al. (2012) synthesized novel sulfonamides demonstrating antimicrobial activity against various bacteria and fungi (Krátký et al., 2012).

Alzheimer's Disease Treatment

A. Rehman et al. (2018) synthesized N-substituted derivatives of 3-[(5-{1-[(4-chlorophenyl)sulfonyl]-3-piperidinyl}-1,3,4-oxadiazol-2-yl)sulfanyl]propanamide for evaluating new drug candidates for Alzheimer’s disease (Rehman et al., 2018).

Antitumor Activity

Sherif A F Rostom (2006) investigated 3-(4-chlorophenyl)-[1,2-c]pyrazol(in)es derivatives, demonstrating significant antitumor activity (Rostom, 2006). Additionally, compounds showing antiproliferative effects against human cell lines were synthesized by Shimaa M. Abd El-Gilil (2019) (El-Gilil, 2019).